2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone

• IUPAC Name: N-[(E)-(2-chloro-5-nitrophenyl)methylideneamino]-4,6-dimethylpyrimidin-2-amine
• InChI: InChI=1S/C13H12ClN5O2/c1-8-5-9(2)17-13(16-8)18-15-7-10-6-11(19(20)21)3-4-12(10)14/h3-7H,1-2H3,(H,16,17,18)/b15-7+
• InChI Key: MFCBPTCRFKWHMZ-VIZOYTHASA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])Cl)C
• Isomeric SMILES: CC1=CC(=NC(=N1)N/N=C/C2=C(C=CC(=C2)[N+](=O)[O-])Cl)C
• Molecular Formula: C13H12ClN5O2
• Molecular Weight: 305.72 g/mol

Description

2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone, also known as CDPH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a yellow crystalline powder that is soluble in organic solvents and has a melting point of 187-189°C. In

Mechanism of Action

The mechanism of action of 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins in the body. In cancer cells, 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone has been found to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression. By inhibiting HDACs, 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone can induce apoptosis and inhibit the growth of cancer cells. In Alzheimer's disease, 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone has been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting AChE, 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone can increase the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone has been found to have a range of biochemical and physiological effects. In cancer cells, 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone has been found to induce cell cycle arrest and apoptosis by regulating the expression of various genes and proteins. In Alzheimer's disease, 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone has been found to improve cognitive function by increasing the levels of acetylcholine in the brain. In insects, 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone has been found to have insecticidal properties by inhibiting the activity of certain enzymes and proteins.

Advantages and Limitations for Lab Experiments

2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone has several advantages for lab experiments, including its high solubility in organic solvents, ease of synthesis, and potential applications in various fields. However, 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone also has some limitations, including its relatively low stability and potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone. One area of research is the development of new synthesis methods that can improve the yield and purity of 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone. Another area of research is the study of the mechanism of action of 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone, which can provide insights into its potential applications in various fields. Additionally, the study of the toxicity and safety of 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone is important for its potential use in medicine and agriculture. Finally, the development of new applications for 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone in material science and other fields is an exciting area of research.

Synthesis Methods

The synthesis of 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone involves the reaction of 2-chloro-5-nitrobenzaldehyde with 4,6-dimethyl-2-pyrimidinylhydrazine in the presence of a base catalyst. The reaction takes place in a solvent such as ethanol or methanol and is carried out at a temperature of 60-70°C. The product is then purified using recrystallization techniques to obtain pure 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone.

Scientific Research Applications

2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone has been found to exhibit anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. It has also been studied for its potential use as an anti-inflammatory agent and as a treatment for Alzheimer's disease. In agriculture, 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone has been found to have insecticidal properties and can be used as a pesticide. In material science, 2-chloro-5-nitrobenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone has been studied for its potential use in the development of organic electronic devices.